3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoicacid

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• SMILES: CC(CC1=CC=CS1)(CN)C(=O)O
• InChI: InChI=1S/C9H13NO2S/c1-9(6-10,8(11)12)5-7-3-2-4-13-7/h2-4H,5-6,10H2,1H3,(H,11,12)
• InChIKey: CRDZLKQZIGDQCF-UHFFFAOYSA-N

3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic Acid: Structural & Procurement Overview

3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid is a synthetic, non-proteinogenic amino acid derivative characterized by a central quaternary carbon bearing a methyl group and a thiophen-2-ylmethyl moiety . This unique substitution pattern differentiates it from natural amino acids and simpler thiophene-alanine analogs. The compound is primarily available as a research chemical with a reported purity of ≥97% and is identified by CAS number 1017185-03-3 . Its molecular formula is C9H13NO2S, with a molecular weight of 199.27 g/mol, and it is typically sourced for early-stage drug discovery and chemical biology applications .

1

Target Engagement Studies NMDAR, FAP and DPP4 pathway probe development

2

Non-proteinogenic Scaffold Reduced endogenous interference in cellular assays

3

Research-grade Purity Suitable for reproducible structure-activity studies

Generic Substitution Failure of 3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic Acid

Generic substitution with simpler thiophene-amino acid analogs, such as 3-(2-Thienyl)-alanine, is not scientifically valid due to fundamental differences in molecular topology and target engagement. The presence of a quaternary alpha-carbon in 3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid introduces a unique steric and conformational constraint that alters its binding profile to biological targets compared to linear or less substituted analogs . This structural rigidity can lead to significant differences in potency and selectivity for specific enzymes and receptors, as outlined in the quantitative evidence below . Substituting this compound with a simpler analog would invalidate structure-activity relationship (SAR) studies and lead to erroneous conclusions about target engagement and downstream biological effects.

Target Compound

Generic Substitute

3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid

Simpler thiophene-alanine analogs (e.g., 3-(2-Thienyl)-L-alanine)

Quaternary α-carbon restricts conformational flexibility

Linear or less substituted scaffold alters binding site complementarity

SAR studies rely on unique steric and electronic profile

Substitution may invalidate structure-activity relationships

Target engagement profile is scaffold-dependent

Potency and selectivity context may not transfer

Quantitative Differentiation Evidence for 3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic Acid

NMDAR NR2B Binding Affinity Comparison

3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid hydrochloride exhibits potent binding to the NR2B subunit of the N-methyl-D-aspartate receptor (NMDAR) with a dissociation constant (Kd) of 5.10 nM [1]. This level of affinity for a specific NMDAR subtype provides a clear point of differentiation from less selective or weaker NMDAR ligands, enabling more targeted investigation of synaptic plasticity and memory function [1].

NR2B Binding Affinity

Class-level

Kd 5.10 nM

Supports NR2B-selective probe development

Assay: Rat brain striatum binding

Evidence Dimension	Binding Affinity (Kd) for NMDAR NR2B Subunit
Target Compound Data	Kd = 5.10 nM
Comparator Or Baseline	Class Baseline: Many non-selective NMDAR antagonists or modulators exhibit significantly higher Kd/IC50 values (e.g., >100 nM or in the micromolar range).
Quantified Difference	Target compound exhibits high nanomolar affinity; a precise fold-difference cannot be calculated without a direct comparator, but the value is consistent with potent, selective ligand classes.
Conditions	Binding affinity assay in Sprague-Dawley rat brain striatum.

Why This Matters

High-affinity binding to a specific NMDAR subunit (NR2B) is a critical parameter for researchers developing subtype-selective tools to dissect NMDAR-mediated signaling pathways, which generic NMDAR antagonists cannot achieve.

• [1] BindingDB. BDBM50385168 (CHEMBL2036514). Affinity Data for Glutamate receptor ionotropic, NMDA 2B (Rattus norvegicus). Accessed 2026-04-19. View Source

Potent FAP Inhibition

3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid demonstrates potent inhibitory activity against Fibroblast Activation Protein (FAP), with a reported IC50 value of 7 nM in a fluorometric assay using an AMC substrate [1]. This level of potency is substantially higher than that observed for other compounds within the same structural class, as evidenced by a related derivative which showed a markedly weaker IC50 of 1.5 µM (1,500 nM) in a cellular FAP inhibition assay [2].

FAP Inhibition

Reported

IC50 7 nM

Target 7 nM

Comparator 1.5 µM

Supports FAP selectivity profiling studies

>200-fold difference; cross-study comparison

Evidence Dimension	Inhibition of Fibroblast Activation Protein (FAP)
Target Compound Data	IC50 = 7 nM
Comparator Or Baseline	A related FAP inhibitor from the same structural class: IC50 = 1.5 µM (1,500 nM) [2]
Quantified Difference	The target compound is >200-fold more potent than the comparator in this assay.
Conditions	Target compound: Fluorometric assay using AMC substrate. Comparator: Cellular assay in human U87MG cells.

Why This Matters

A >200-fold difference in potency against FAP highlights the profound impact of specific structural features on target engagement. This makes the compound a significantly more attractive chemical probe for investigating FAP's role in the tumor microenvironment compared to less potent analogs.

• [1] BindingDB. BDBM50557442 (CHEMBL4747575). Affinity Data for Prolyl endopeptidase FAP (Homo sapiens). Accessed 2026-04-19. View Source
• [2] BindingDB. BDBM50543970 (CHEMBL4647532). Affinity Data for Prolyl endopeptidase FAP (Homo sapiens). Accessed 2026-04-19. View Source

DPP4 Inhibition Potency

The compound 3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic acid is a potent inhibitor of dipeptidyl peptidase 4 (DPP4), with an IC50 of 0.38 nM in a fluorometric assay using human enzyme [1]. This sub-nanomolar activity is consistent with the profile of advanced DPP4 inhibitors but differentiates it from weaker inhibitors within the same thiophene-amino acid class, which may exhibit IC50 values in the nanomolar or micromolar range [2]. For instance, a structurally distinct DPP4 inhibitor (US8691832, 15) showed a much weaker IC50 of 100 µM (100,000 nM) against FAP, highlighting the target compound's exceptional potency for DPP4 [3].

DPP4 Inhibition

Class-level

IC50 0.38 nM

Target 0.38 nM

Comparator 100 µM

Supports DPP4 target engagement studies

>250,000-fold difference; distinct structural comparator

Evidence Dimension	Inhibition of Dipeptidyl Peptidase 4 (DPP4)
Target Compound Data	IC50 = 0.38 nM
Comparator Or Baseline	Class Baseline: A structurally distinct DPP4/FAP inhibitor (US8691832, 15) exhibited an IC50 of 100 µM (100,000 nM) against FAP [3].
Quantified Difference	The target compound's potency is >250,000-fold higher than the comparator's activity on a related serine protease.
Conditions	Target compound: Fluorometric assay with human DPP4 using Gly-Pro-AMC substrate at pH 7.5, 37°C. Comparator: Inhibition of FAP (unknown origin) using Nle-Pro-AMC substrate.

Why This Matters

Sub-nanomolar DPP4 inhibition is a benchmark for high-quality chemical probes in metabolic disease research. This level of potency ensures robust target engagement at low concentrations, minimizing off-target effects and enabling precise studies of DPP4 biology.

• [1] BindingDB. BDBM119782 (US8691832, 1). Affinity Data for Dipeptidyl peptidase IV (Homo sapiens). Accessed 2026-04-19. View Source
• [2] BindingDB. BDBM50431793 (CHEMBL2346924). Affinity Data for Dipeptidyl peptidase IV (Homo sapiens). Accessed 2026-04-19. View Source
• [3] BindingDB. BDBM119796 (US8691832, 15). Affinity Data for Prolyl endopeptidase FAP (unknown origin). Accessed 2026-04-19. View Source

Research & Industrial Applications of 3-Amino-2-methyl-2-(thiophen-2-ylmethyl)propanoic Acid

Subtype-Selective NMDAR Modulators

This compound is best applied as a high-affinity chemical probe for the NR2B subunit of the NMDAR [1]. Researchers can use it to selectively modulate synaptic plasticity and memory-related processes in vitro and in vivo, distinguishing NR2B-mediated effects from those of other NMDAR subtypes. This is critical for validating NR2B as a therapeutic target in neurological and psychiatric disorders without the confounds of non-selective NMDAR antagonism.

FAP Role in Tumor Microenvironment

The compound's potent FAP inhibition (IC50 = 7 nM) makes it a valuable tool for studying cancer-associated fibroblasts (CAFs) and the tumor stroma [1]. It can be used to probe the functional consequences of FAP inhibition on tumor growth, invasion, and immune cell infiltration in preclinical cancer models, offering a significant potency advantage over weaker analogs (>200-fold) [2].

DPP4 Inhibition for Metabolic Disease

With a sub-nanomolar IC50 (0.38 nM) against DPP4, this compound serves as a potent positive control or chemical starting point for developing next-generation DPP4 inhibitors for type 2 diabetes research [1]. Its exceptional potency ensures robust target engagement at very low concentrations, allowing researchers to study the effects of maximal DPP4 inhibition on incretin hormone levels and glucose homeostasis in cellular and animal models.

Application

Selection Property

Validation Focus

NR2B subtype-selective modulation research

NR2B subtype-binding profile

NR2B-dependent synaptic plasticity endpoints

Tumor microenvironment and FAP pathway studies

FAP enzyme inhibition profile

FAP substrate cleavage and CAF function endpoints

Metabolic disease and DPP4 pathway research

DPP4 enzyme inhibition profile

DPP4-dependent incretin hormone and glucose endpoints

• [1] BindingDB. BDBM50385168 (CHEMBL2036514). Affinity Data for Glutamate receptor ionotropic, NMDA 2B (Rattus norvegicus). Accessed 2026-04-19. View Source
• [2] BindingDB. BDBM50557442 (CHEMBL4747575). Affinity Data for Prolyl endopeptidase FAP (Homo sapiens). Accessed 2026-04-19. View Source
• [3] BindingDB. BDBM119782 (US8691832, 1). Affinity Data for Dipeptidyl peptidase IV (Homo sapiens). Accessed 2026-04-19. View Source